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Ranolazine is an anti-anginal medication primarily used to treat chronic stable angina pectoris.
[1][2] Its mechanism of action involves the inhibition of the late inward sodium current (INa) in
cardiac cells, which helps to reduce intracellular sodium and calcium overload, thereby
improving myocardial function.[2][3] The development and quality control of such a therapeutic
agent require a thorough understanding of its metabolic fate and potential impurities. One such
related compound is Desmethoxy Ranolazine, a known impurity or metabolite of Ranolazine.[4]

For researchers and drug development professionals, accurately quantifying these related
compounds in biological matrices or in the active pharmaceutical ingredient (API) is critical for
pharmacokinetic, safety, and purity assessments. This is where stable isotope-labeled internal
standards become indispensable. This guide provides a comprehensive technical overview of
Desmethoxy Ranolazine-d5, a deuterated analog designed for use as a reference standard in
sensitive analytical assays.

Chemical Identity and Physicochemical Properties

The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass
spectrometry assays. Desmethoxy Ranolazine-d5 is chemically identical to Desmethoxy
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Ranolazine, except that five hydrogen atoms have been replaced with deuterium. This

substitution results in a higher mass, allowing it to be distinguished from the non-labeled

analyte by a mass spectrometer, while ensuring it behaves almost identically during sample

preparation and chromatographic separation.

Table 1: Core Chemical Identifiers and Properties

Property

Desmethoxy Ranolazine-
d5

Desmethoxy Ranolazine
(non-labeled)

CAS Number

1794788-57-0[5]

755711-09-2[4][6]

Molecular Formula

C23H26DsN303[5]

C23H31N303[4][6]

Molecular Weight 402.54 g/mol [5] 397.5 g/mol [6]
N-(2,6-dimethylphenyl)-2-[4-(2-  N-(2,6-dimethylphenyl)-2-[4-(2-
hydroxy-3- hydroxy-3-

IUPAC Name Y Y Y Y

phenoxypropyl)piperazin-1-

ylJacetamide-d5

phenoxypropyl)piperazin-1-
ylJacetamide[6]

Common Synonyms

Ranolazine Desmethoxy

Impurity-d5

Ranolazine Desmethoxy
Impurity, Ranolazine Related
Compound B[4]

The Scientific Rationale: Application in Quantitative

Bioanalysis

The primary application of Desmethoxy Ranolazine-d5 is as an internal standard (IS) for

chromatography-based quantitative assays, particularly Liquid Chromatography with Tandem

Mass Spectrometry (LC-MS/MS). The rationale for using a stable isotope-labeled IS is rooted in

its ability to provide the highest possible accuracy and precision.

Causality Behind Experimental Choice: During sample preparation (e.g., protein precipitation,

liquid-liquid extraction, or solid-phase extraction) and analysis, some of the analyte may be lost.

Because the deuterated standard has nearly identical physicochemical properties to the non-

labeled analyte, it experiences the same degree of loss. By adding a known amount of

Desmethoxy Ranolazine-d5 to every sample at the beginning of the workflow, the ratio of the
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analyte's mass spectrometry signal to the internal standard's signal can be used for
guantification. This ratio remains constant regardless of extraction recovery, effectively
correcting for sample loss and any variations in mass spectrometer response (ion suppression
or enhancement).

Parent Drug & Metabolite Relationship

Ranolazine
(Parent Drug)

In-vivo / Synthesis

Metabolism /
Impurity Formation

Analytical Application

Desmethoxy Ranolazine-d5
(Internal Standard)

Desmethoxy Ranolazine

(Analyte) CAS: 1794788-57-0

Quantification Target Reference for Quantification

LC-MS/MS Analysis

Quantitative Bioanalytical Workflow

Spike with
Desmethoxy Ranolazine-d5
(Internal Standard)

Calculate Peak Area Ratio
(Analyte / 1S)
& Determine Concentration

Protein Precipitation
(e.g., Acetonitrile)

LC-MS/MS Analysis
(MRM Mode)

Plasma Sample
(Calibrator, QC, Unknown)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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